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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the safety information for trifluoromethane (CHF3),
a colorless, non-flammable gas commonly used as a refrigerant and in plasma etching
processes in laboratory settings.[1][2] Understanding the potential hazards and proper handling
procedures is critical to ensure the safety of all personnel. This document summarizes key data
from safety data sheets (SDS), outlines experimental protocols for safety assessments, and
provides visual workflows for safe laboratory practices.

Core Safety and Hazard Information

Trifluoromethane is classified as a liquefied gas under pressure and may explode if heated.[3]
[4] While not flammable, it is an asphyxiant in high concentrations, displacing oxygen and
potentially causing rapid suffocation.[3][5] Direct contact with the liquid or rapidly expanding
gas can cause frostbite.[3]

Health Effects

Inhalation of high concentrations of trifluoromethane can depress the central nervous system,
leading to dizziness, lightheadedness, and loss of consciousness.[5][6] It may also cause
cardiac arrhythmias.[6] In case of exposure, it is crucial to move the individual to fresh air and
seek medical attention.[7] For skin contact leading to frostbite, the affected area should be
immediately warmed with lukewarm water not exceeding 105°F (41°C).[3]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1200692?utm_src=pdf-interest
https://www.benchchem.com/product/b1200692?utm_src=pdf-body
https://opus4.kobv.de/opus4-bam/files/41830/Schroeder++Calculation+of+Flammability+Limits.pdf
https://www.ncbi.nlm.nih.gov/books/NBK231522/
https://www.benchchem.com/product/b1200692?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg436.pdf
https://www.oecd.org/en/publications/2018/06/test-no-412-subacute-inhalation-toxicity-28-day-study_g1gh2939.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg436.pdf
https://primeprocesssafety.com/limits-of-flammability-testing/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg436.pdf
https://www.benchchem.com/product/b1200692?utm_src=pdf-body
https://primeprocesssafety.com/limits-of-flammability-testing/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg413.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg413.pdf
https://www.slideshare.net/slideshow/inhalation-toxicity-studies-oecd-guidelines/161030462
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg436.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Fire and Explosion Hazards

Trifluoromethane is not flammable and does not have upper or lower explosion limits.[3][5]
However, containers of trifluoromethane may rupture or explode when exposed to fire or high
heat.[6][8] In the event of a fire, use an extinguishing agent appropriate for the surrounding fire
and cool containers with a water spray from a safe distance.[5][6] Firefighting may produce

poisonous gases, including hydrogen fluoride.[6]

Quantitative Safety Data

The following tables summarize the key quantitative safety and physical property data for

trifluoromethane, compiled from various safety data sheets.

Physical and Chemical Properties

Property

Value

Molecular Formula

CHF3[3]

Molecular Mass

70.01 g/mol [3]

Boiling Point

-82.1°C to -84°C[1][9]

Melting Point

-155.2°C to -160°C[9][10]

Vapor Pressure

635 psi (43.2 atm) at 21°C[9][10]

Vapor Density

2.43 (Air = 1)[2][9]

Water Solubility

Slightly soluble[9]

Appearance

Colorless gas|[3]

Odor

Ethereal/Odorless[3][9]
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Toxicity Data

Parameter Value

LCso (Inhalation, Rat) > 663,000 ppm (4 hours)[11][12]

] o No potential at concentrations up to 30% in
Cardiac Sensitization (Dog)

air[11]
Exposure Limits
Parameter Value
DuPont Acceptable Exposure Limit (AEL) 1000 ppm (8 & 12-hour TWA)[11]
No specific limit established; simple
OSHA PEL _
asphyxiant[5][6]
No specific limit established; simple
ACGIH TLV

asphyxiant[5][6]

Experimental Protocols

Detailed methodologies for key safety experiments are crucial for a comprehensive
understanding of the data presented in safety data sheets. The following sections outline the
protocols for determining acute inhalation toxicity and flammability limits.

Acute Inhalation Toxicity (LCso) Determination

The 4-hour inhalation Lethal Concentration 50 (LCso) for trifluoromethane in rats was
determined to be greater than 663,000 ppm.[11][12] The experimental protocol for such a study
is guided by the OECD Test Guideline 403 for Acute Inhalation Toxicity.

Objective: To determine the median lethal concentration (LCso) of a substance in an animal
model following a single, short-term inhalation exposure.

Methodology:
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» Animal Selection: Healthy, young adult rats of a common laboratory strain are used. At least
five animals per sex are assigned to each concentration group.[13]

o Exposure Apparatus: The exposure is conducted in a dynamic inhalation chamber that
ensures a stable and uniform concentration of the test substance in the air.[7] Nose-only or
whole-body exposure systems can be used, with nose-only being preferred for aerosols and
vapors that might condense.[3]

o Concentration and Exposure: A range of concentrations of trifluoromethane mixed with air
is administered to different groups of animals for a continuous period of 4 hours.[13] A control
group is exposed to clean, filtered air under the same conditions. The concentration in the
chamber is monitored continuously.

o Observation Period: Following the 4-hour exposure, the animals are observed for at least 14
days.[14] All signs of toxicity, including changes in behavior, and any mortalities are
recorded.

o Data Analysis: The LCso value, which is the concentration estimated to cause mortality in
50% of the test animals, is calculated using appropriate statistical methods.[13]

Flammability Limit Determination

Trifluoromethane is non-flammable.[3] The determination of flammability limits for gases is
typically performed according to standards such as ASTM E681.

Objective: To determine the lower and upper concentration limits of a gas in the air that can
propagate a flame.

Methodology:

o Apparatus: A closed, spherical or cylindrical vessel equipped with an ignition source (e.g., an
electric spark) and a pressure sensor is used.

o Mixture Preparation: A known concentration of the test gas is mixed with air inside the
vessel.
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« Ignition: The ignition source is activated, and the pressure change inside the vessel is
monitored.

o Flame Propagation Assessment: Flame propagation is determined by visual observation or a
significant pressure rise (typically a 5-10% increase from the initial pressure).

» Limit Determination: The concentration of the test gas is varied incrementally. The Lower
Flammable Limit (LFL) is the lowest concentration at which flame propagation occurs, and
the Upper Flammable Limit (UFL) is the highest concentration.[5]

Laboratory Safety and Handling Workflows

To ensure the safe handling of trifluoromethane in a laboratory setting, a structured workflow
should be followed. The diagrams below, generated using the DOT language, illustrate the
logical relationships in safety procedures and a typical experimental workflow for toxicity
testing.

Click to download full resolution via product page

Figure 1: Logical workflow for safe handling of trifluoromethane in a laboratory.
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Figure 2: Experimental workflow for determining acute inhalation toxicity (LCso).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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